Cas no 915364-18-0 (6-Amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile)

6-Amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile structure
915364-18-0 structure
Product Name:6-Amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile
CAS No:915364-18-0
MF:C16H9Cl2FN4
MW:347.173864126205
MDL:MFCD13181204
CID:832711
PubChem ID:17759550
Update Time:2024-10-26

6-Amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarbonitrile, 6-aMino-8-chloro-4-[(3-chloro-4-fluorophenyl)aMino]-
    • 6-Amino-8-chloro-4-[(3-chloro-4-fluorophenyl)amino]-3-quinolineca rbonitrile
    • 6-amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile
    • 3-Quinolinecarbonitrile,6-amino-8-chloro-4-[(3-chloro-4-fluorophenyl)amino]-
    • MCEANZPRIXYDJY-UHFFFAOYSA-N
    • 6-amino-8-chloro-4-(3-chloro-4-fluorophenylamino)quinoline-3-carbonitrile
    • 6-amino-4-[(3-chloro-4-fluorophenyl)amino]-8-chloroquinoline-3-carbonitrile
    • 6-amino-4-[(3-chloro-4-fluorophenyl)amino]-8-(chloro)quinoline-3-carbonitrile
    • 6-amino-8-chloro-4-(3-chloro-4-fl
    • 6-Amino-8-chloro-4-[(3-chloro-4-fluorophenyl)amino]-3-quinolinecarbonitrile (ACI)
    • 6-Amino-8-chloro-4-((4-chloro-3-fluorophenyl)amino)quinoline-3-carbonitrile
    • 6-Amino-8-chloro-4-[(3-chloro-4-fluorophenyl)amino]quinoline-3-carbonitrile
    • 6-amino-8-chloro-4-[(3-chloro-4-fluorophenyl)amino]-3-Quinolinecarbonitrile
    • CS-14000
    • SCHEMBL4960680
    • 6-amino-8-chloro-4-(3-chloro-4-fluoroanilino)quinoline-3-carbonitrile
    • 6-amino-8-chloro-4-(3-chloro-4-fluoro-phenylamino)-quinoline-3-carbonitrile
    • 915364-18-0
    • SB72916
    • AKOS027326463
    • DB-350378
    • CS-B0249
    • 6-Amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile
    • MDL: MFCD13181204
    • Inchi: 1S/C16H9Cl2FN4/c17-12-5-10(1-2-14(12)19)23-15-8(6-20)7-22-16-11(15)3-9(21)4-13(16)18/h1-5,7H,21H2,(H,22,23)
    • InChI Key: MCEANZPRIXYDJY-UHFFFAOYSA-N
    • SMILES: N#CC1C(NC2C=C(Cl)C(F)=CC=2)=C2C(C(=CC(=C2)N)Cl)=NC=1

Computed Properties

  • Exact Mass: 346.0188299g/mol
  • Monoisotopic Mass: 346.0188299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.7
  • XLogP3: 4.7

6-Amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile Pricemore >>

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6-Amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile Production Method

Production Method 1

Reaction Conditions
Reference
Inhibitors of Tumor Progression Loci-2 (Tpl2) Kinase and Tumor Necrosis Factor α (TNF-α) Production: Selectivity and in Vivo Antiinflammatory Activity of Novel 8-Substituted-4-anilino-6-aminoquinoline-3-carbonitriles
Green, Neal; et al, Journal of Medicinal Chemistry, 2007, 50(19), 4728-4745

6-Amino-8-chloro-4-((3-chloro-4-fluorophenyl)amino)quinoline-3-carbonitrile Preparation Products

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